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Introduction

Picoxystrobin is a broad-spectrum strobilurin fungicide used to control various fungal diseases
in crops.[1][2] Monitoring its residue levels in agricultural products and environmental samples
is crucial for ensuring food safety and environmental quality. Solid-phase extraction (SPE) is a
widely used sample preparation technique that effectively removes interfering matrix
components, thereby enhancing the accuracy and sensitivity of subsequent analytical
determination by methods such as gas chromatography (GC) or liquid chromatography (LC).[1]
[3][4] This application note provides a detailed protocol for the cleanup of picoxystrobin

residues from various matrices using SPE.

Principle of Solid-Phase Extraction

SPE is a chromatographic technique used to separate components of a mixture in a liquid
phase. The sample is passed through a solid adsorbent (the stationary phase), and the analyte
of interest is either retained on the sorbent while impurities pass through, or the impurities are
retained while the analyte passes through. The retained analyte is then eluted with a suitable
solvent. This process concentrates the analyte and removes interfering substances, leading to
a cleaner extract for analysis.
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Experimental Protocols
Sample Preparation and Extraction

The initial extraction of picoxystrobin from the sample matrix is a critical step. The choice of
extraction solvent depends on the sample type.

e For Agricultural Products (e.g., fruits, vegetables):

o

Homogenize a representative sample (e.g., 20 g).

[¢]

Add 50 mL of acetonitrile and blend at high speed for 2 minutes.[1][5]

[e]

For some matrices, a salting-out step with solid sodium chloride can be used to improve
the phase separation.[1][5]

[¢]

Centrifuge the mixture and collect the acetonitrile supernatant.
e For Soil Samples:
o Weigh 5.0 g of the soil sample.

o Extract with a mixture of acetone/1M HCI (75/25) and then with acetone using a wrist-
action shaker.[6]

o Centrifuge the extract and collect the supernatant.

Solid-Phase Extraction (SPE) Cleanup

This protocol details the use of Florisil and Oasis HLB cartridges for the cleanup of
picoxystrobin extracts.

Materials:
e SPE cartridges: Florisil (e.g., 1 g, 6 mL) or Oasis HLB
o Extraction solvent: Acetonitrile or Acetone

e Elution solvent: e.g., Acetone/n-hexane mixture
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e SPE vacuum manifold
» Nitrogen evaporator
Protocol for Florisil SPE Cartridge:

o Cartridge Conditioning: Pre-condition the Florisil SPE cartridge by passing 5 mL of n-hexane
through it. Do not allow the cartridge to dry out.

o Sample Loading: Load an aliquot of the sample extract (supernatant from the extraction
step) onto the conditioned cartridge.

e Washing: Wash the cartridge with a suitable solvent to remove co-extracted interferences.
For example, a mixture of n-hexane and dichloromethane can be used.

o Elution: Elute the retained picoxystrobin with an appropriate solvent mixture, such as
acetone/n-hexane. The exact composition and volume will depend on the specific application
and should be optimized.

e Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in a suitable solvent (e.g., acetone) for chromatographic
analysis.[1]

Protocol for Oasis HLB SPE Cartridge (for soil extracts):

Cartridge Conditioning: Condition the Oasis HLB cartridge according to the manufacturer's
instructions, typically involving sequential washing with methanol and water.

o Sample Loading: Load an aliquot of the soil extract onto the conditioned cartridge.[6]

e Washing: Rinse the cartridge with a 15/85 methanol/water solution to remove polar
impurities.[6]

o Elution: Elute picoxystrobin and its metabolites using ethyl acetate containing 0.1% formic
acid.[6]

e Drying and Reconstitution: Evaporate the eluate and reconstitute the residue in a solvent
compatible with the analytical instrument.
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Data Presentation

The following tables summarize the quantitative data for picoxystrobin analysis using SPE
cleanup from various studies.

Table 1. Recovery of Picoxystrobin from Agricultural Products using Florisil SPE

o Relative
Spiking .
. Recovery Standard Analytical
Matrix Level o Reference
(%) Deviation Method
(mglkg)
(RSD) (%)
0.02, 0.05, GC-ECD,
Apple 64.0 - 98.3 <10 [3114]
0.5 GC-MS
] 0.02, 0.05, GC-ECD,
Hulled Rice 64.0 - 98.3 <10 [3][4]
0.5 GC-MS
0.02, 0.05, GC-ECD,
Mushroom 64.0 - 98.3 <10 [3114]
0.5 GC-MS
0.02, 0.05, GC-ECD,
Pepper 64.0 - 98.3 <10 [3114]
0.5 GC-MS
0.02, 0.05, GC-ECD,
Soybean 64.0 - 98.3 <10 [3][4]
0.5 GC-MS
] 0.02, 0.05, GC-ECD,
Mandarin 64.0 - 98.3 <10 [3114]
0.5 GC-MS
Oriental GC-ECD,
0.01,0.1,2.0 87.7-1015 35-96 [11[5]
Melon GC-MS

Table 2: Method Detection and Quantification Limits for Picoxystrobin
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Limit of Limit of .
. . o Analytical
Matrix Detection Quantification Reference
Method
(LOD) (mg/kg)  (LOQ) (mglkg)
Agricultural GC-ECD, GC-
0.005 0.02 [3]14]
Products MS
. GC-ECD, GC-
Oriental Melon 0.003 0.01 [1][5]
MS
Table 3: Comparison with QUEChERS Method
Feature Traditional SPE QUEChERS
Time More time-consuming Faster
Solvent Consumption Higher Lower
) More complex (activation, Simpler (extraction,
Complexity ] ] ] o
loading, washing, elution) purification)
Good, but may be less
Purification Effect Generally better effective for highly complex

matrices

Note: QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a popular alternative to
traditional SPE for pesticide residue analysis and often involves a dispersive SPE (dSPE)
cleanup step.[7][8][9]

Mandatory Visualizations
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Caption: Workflow for Picoxystrobin Analysis using SPE.
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Conclusion

Solid-phase extraction is a robust and effective method for the cleanup of picoxystrobin
residues in various matrices prior to chromatographic analysis. The use of Florisil or Oasis HLB
cartridges can provide satisfactory recoveries and low limits of detection. While alternative
methods like QUEChERS offer advantages in terms of speed and simplicity, traditional SPE
remains a valuable tool, particularly for complex matrices requiring a high degree of
purification. The specific SPE protocol, including the choice of sorbent and solvents, should be
optimized based on the sample matrix and the analytical instrumentation used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398175/docs#application-note-solid-phase-
extraction-for-picoxystrobin-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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